Cas no 579-71-5 (1-Nitro-2-vinyl-benzene)

• Product Name: 1-Nitro-2-vinyl-benzene
• CAS No: 579-71-5
• Molecular Formula: C₈H₇NO₂
• Molecular Weight: 149.14668
• MDL: MFCD08461670
• CID: 366820
• PubChem ID: 561611

1-Nitro-2-vinyl-benzene Properties

Names and Identifiers

• Benzene,1-ethenyl-2-nitro-
• 1-ethenyl-2-nitrobenzene
• 1-NITRO-2-VINYL-BENZENE
• 1-Nitro-2-vinylbenzene
• 2-nitrophenylethylene
• 2-Nitrostyrene
• 2-vinylnitrobenzene
• Benzene,1-ethenyl-2-nitro
• o-nitrostyrene
• E84981
• DTXSID70340102
• AKOS015967135
• CS-0204755
• EN300-83218
• SCHEMBL125015
• 1-Nitro-2-vinylbenzene #
• BS-29129
• 579-71-5
• AKOS006289242

• MDL： MFCD08461670
• InChIKey： VKVLTUQLNXVANB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NO2/c1-2-7-5-3-4-6-8(7)9(10)11/h2-6H,1H2
• SMILES： C=CC1=CC=CC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 149.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 149.047678466g/mol
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• LogP: 2.76100
• PSA: 45.82000
• Boiling Point: 249 ºC
• Melting Point: 13-14 ºC
• Flash Point: 112 ºC
• Density: 1.172